
In-depth Technical Guide: 1,2-Bis(di-tert-
butylphosphinomethyl)benzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,2-Bis(di-tert-

butylphosphinomethyl)benzene

Cat. No.: B044117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-
Bis(di-tert-butylphosphinomethyl)benzene, a key bidentate phosphine ligand in modern

catalysis. The information is presented to be readily accessible for researchers, scientists, and

professionals in drug development and other fields of chemical synthesis.

Core Physical and Chemical Properties
1,2-Bis(di-tert-butylphosphinomethyl)benzene, also known as DTBPMB, is a white

crystalline solid at room temperature.[1] It is an air-sensitive compound that plays a crucial role

as a ligand in various metal-catalyzed reactions.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical data for 1,2-Bis(di-
tert-butylphosphinomethyl)benzene.
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Property Value Source

CAS Number 121954-50-5 [1][4]

Molecular Formula C24H44P2 [1][4]

Molecular Weight 394.55 g/mol [1][3]

Melting Point 59-62 °C [2][3]

Appearance White crystals or solid [1]

Solubility

Insoluble in water. Soluble in

organic solvents such as ether,

chloroform, and carbon

tetrachloride. A nickel (II)

complex of this ligand was

found to be sparingly soluble in

chloroform, dichloromethane,

tetrachloroethane, and DMF.

Purity Typically ≥98.5%

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of this specific

compound are not readily available in the public domain. However, standard laboratory

procedures are employed for such measurements:

Melting Point: The melting point is determined using a calibrated melting point apparatus. A

small, powdered sample of the crystalline solid is packed into a capillary tube and heated at

a controlled rate. The temperature range over which the substance melts is recorded.

Solubility: Qualitative solubility is determined by adding a small amount of the compound to a

test tube containing the solvent of interest. The mixture is agitated, and the degree of

dissolution is observed at a specific temperature. For quantitative solubility, a saturated

solution is prepared, and the concentration of the dissolved solute is determined using

analytical techniques such as spectroscopy or gravimetric analysis after solvent evaporation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a physical property in the

same vein as melting point, 31P NMR spectroscopy is a critical technique for characterizing

organophosphorus compounds like this ligand. Spectra can be acquired by dissolving the

compound in a suitable deuterated solvent and analyzing it in an NMR spectrometer.

Applications in Catalysis
1,2-Bis(di-tert-butylphosphinomethyl)benzene is a highly effective bidentate phosphine

ligand, particularly in palladium-catalyzed cross-coupling reactions.[5][6] Its bulky di-tert-

butylphosphino groups create a specific steric and electronic environment around the metal

center, which is advantageous for various catalytic transformations. These reactions are

fundamental in the synthesis of complex organic molecules, including active pharmaceutical

ingredients.

The ligand is particularly noted for its application in:

Buchwald-Hartwig Cross-Coupling Reactions[5]

Suzuki-Miyaura Coupling

Heck Reaction

Stille Coupling

Sonogashira Coupling

Negishi Coupling

Hiyama Coupling

Hydroesterification of alkenes[5]

Methoxycarbonylation of ethene[5]

The following diagram illustrates a generalized workflow for a palladium-catalyzed cross-

coupling reaction where 1,2-Bis(di-tert-butylphosphinomethyl)benzene is employed as a

ligand.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b044117?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7721803.htm
https://pubmed.ncbi.nlm.nih.gov/33961414/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7721803.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7721803.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7721803.htm
https://www.benchchem.com/product/b044117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Catalyst Precursors

Reaction Mixture Work-up & Purification Final Product
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Solvent under Inert Atmosphere

Coupling Partner
(e.g., Organoboron, Organotin)

Palladium Precursor
(e.g., Pd(OAc)2, Pd2(dba)3)

1,2-Bis(di-tert-butylphosphinomethyl)benzene

Base
(e.g., K3PO4, Cs2CO3)

Reaction QuenchingHeating Extraction Chromatography Coupled Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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